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Pharmacokinetic Profile & Formulation Data

The following tables consolidate key physicochemical, formulation, and pharmacokinetic parameters for

Bromperidol Decanoate.

Table 1: Physicochemical & Formulation Profile

Parameter Specification

Class First-Generation (Typical) Antipsychotic [1]

Brand Name(s) Impromen Decanoas [2]

Vehicle Sesame oil [2]

logP (Predicted) 7.9 [2]

Ester Group Decanoate (Long-chain fatty acid) [3]

Table 2: Key Pharmacokinetic Parameters
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Parameter Value / Characteristics Notes / Context

Dosage Interval 4 weeks [2] Typical maintenance dosing.

Tmax 3–9 days [2] Time to reach maximum plasma

concentration.

t1/2 (Multiple) 21–25 days [2] Half-life at steady-state conditions.

t1/2 (Single) Not clearly defined in results -

Kinetic Model Flip-flop kinetics [3] [4] Absorption rate is slower than elimination
rate.

Time to Steady-
State

Governed by absorption rate
[3]

A function of the slow absorption rate
constant.

Core Pharmacokinetic Concepts & Experimental
Insights

Flip-Flop Kinetics: Like other long-acting injectable (LAI) antipsychotics in oil vehicles,

Bromperidol Decanoate exhibits "flip-flop" kinetics [3] [4]. For these formulations, the rate of

absorption from the intramuscular injection site is much slower than the rate of elimination from the

body. Consequently, the observed half-life primarily reflects the absorption process, not the true

elimination half-life. This is why the time to reach steady-state concentrations is a function of the

absorption rate [3].

Formulation and Release: Bromperidol Decanoate is synthesized by esterifying the active drug,

bromperidol, to a long-chain fatty acid (decanoic acid) to form a prodrug [3]. This prodrug is then

dissolved in a sesame oil vehicle [2]. Upon intramuscular injection, the drug release is controlled by its

very low solubility in the tissue fluids at the injection site. The active drug must first be released from

the oil depot and then hydrolyzed back to its parent form before entering the systemic circulation. This

slow diffusion and hydrolysis process is responsible for the sustained-release profile.

Analytical and Experimental Considerations:
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Analytical Challenges: As noted in one review, the proper pharmacokinetic study of depot

antipsychotics like Bromperidol Decanoate has been historically hampered by the necessity to
accurately measure very low (subnanomolar) concentrations in plasma [3]. This requires highly

sensitive analytical methods, such as LC-MS/MS.
In Vitro Dissolution Testing: A key challenge in developing and qualifying LAIs is establishing

a predictive in vitro dissolution test. There is no single officially approved procedure for these
complex depot formulations [1]. Manufacturers develop specific methods, often using apparatus

like dialysis bags or flow-through cells, to simulate the release from the oil depot. Establishing a
strong in vitro-in vivo correlation (IVIVC) is critical but difficult, as the in vivo release is

influenced by factors like the viscosity of the oil, the vascularity of the injection site, and body
mass [1] [4].

The diagram below illustrates the sequential journey and the "flip-flop" kinetic profile of Bromperidol

Decanoate from injection to elimination.
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Flip-Flop Kinetics

Step 1: IM Injection
(Oil Depot)

Step 2: Slow Release &
Ester Hydrolysis

Step 3: Systemic
Absorption

Step 4: Distribution &
Elimination

Absorption Rate Constant (Ka)Elimination Rate Constant (Ke)

Plasma Concentration-Time Profile

Observed Half-life

 Ka < Ke 

Click to download full resolution via product page

Clinical and Regulatory Context

Clinical Efficacy and Comparative Data: A Cochrane systematic review concluded that the available

trial data for Bromperidol Decanoate is minimal and poorly reported [5] [6]. The evidence suggests it

may be more effective than a placebo but appears less effective in preventing relapse compared to

other depot typical antipsychotics like Fluphenazine Decanoate and Haloperidol Decanoate [5] [6]. It

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s522148?utm_src=pdf-body-img
https://www.smolecule.com/products/s522148?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7061326/
https://pubmed.ncbi.nlm.nih.gov/15266450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7061326/
https://pubmed.ncbi.nlm.nih.gov/15266450/
https://www.smolecule.com/products/s522148?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


is noted as being a viable option in regions where it is available, particularly if there are reasons to

avoid other depot medications [5].

Regulatory and Geographic Status: Bromperidol Decanoate is not approved in the United States. Its

use is noted in several European countries, including Belgium, Germany, Italy, and the Netherlands [5]

[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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